Cas no 51079-79-9 (2-Heptanol,4,6,6-trimethyl-)

• Product Name: 2-Heptanol,4,6,6-trimethyl-
• CAS No: 51079-79-9
• MF: C₁₀H₂₂O
• MW: 158.281083583832
• CID: 377033
• PubChem ID: 3016592
• Update Time: 2025-04-19

2-Heptanol,4,6,6-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 2-Heptanol,4,6,6-trimethyl-
• 4,6,6-Trimethylheptan-2-ol
• EINECS 256-955-0
• NS00057536
• 4,6,6-Trimethyl-2-heptanol
• C4W9R3DYC2
• SCHEMBL11705284
• UNII-C4W9R3DYC2
• 2-Heptanol, 4,6,6-trimethyl-
• 51079-79-9
• DTXSID40965361

• Inchi： 1S/C10H22O/c1-8(6-9(2)11)7-10(3,4)5/h8-9,11H,6-7H2,1-5H3
• InChI Key： FHQUDZUTAZYJRH-UHFFFAOYSA-N
• SMILES： OC(C)CC(C)CC(C)(C)C

Computed Properties

• Exact Mass: 158.16716
• Monoisotopic Mass: 158.167065321g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 102
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 3.4
• Topological Polar Surface Area: 20.2Ų

Experimental Properties

• Density: 0.8454 (estimate)
• Melting Point: -1.53°C (estimate)
• Boiling Point: 213.4°C (estimate)
• Refractive Index: 1.4310
• PSA: 20.23

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Fatty Acyls Fatty alcohols